Cas no 1797887-93-4 (N-4-(3-methoxypyrrolidin-1-yl)phenylcyclobutanecarboxamide)

• Product Name: N-4-(3-methoxypyrrolidin-1-yl)phenylcyclobutanecarboxamide
• CAS No: 1797887-93-4
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 6273411
• PubChem ID: 71809532
• Update Time: 2025-11-01

N-4-(3-methoxypyrrolidin-1-yl)phenylcyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-methoxypyrrolidin-1-yl)phenylcyclobutanecarboxamide
• N-[4-(3-METHOXYPYRROLIDIN-1-YL)PHENYL]CYCLOBUTANECARBOXAMIDE
• AKOS024565067
• 1797887-93-4
• N-(4-(3-methoxypyrrolidin-1-yl)phenyl)cyclobutanecarboxamide
• F6442-4720

• Inchi： 1S/C16H22N2O2/c1-20-15-9-10-18(11-15)14-7-5-13(6-8-14)17-16(19)12-3-2-4-12/h5-8,12,15H,2-4,9-11H2,1H3,(H,17,19)
• InChI Key： BWTRQMHFOMGCAZ-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2C=CC(=CC=2)NC(C2CCC2)=O)CC1

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Additional information on N-4-(3-methoxypyrrolidin-1-yl)phenylcyclobutanecarboxamide

Professional Introduction to N-4-(3-methoxypyrrolidin-1-yl)phenylcyclobutanecarboxamide (CAS No. 1797887-93-4)

N-4-(3-methoxypyrrolidin-1-yl)phenylcyclobutanecarboxamide, a compound with the chemical identifier CAS No. 1797887-93-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound's structure, featuring a cyclobutane ring linked to a phenyl group and a methoxypyrrolidine moiety, positions it as a promising candidate for further investigation in drug discovery and development.

The cyclobutane ring in N-4-(3-methoxypyrrolidin-1-yl)phenylcyclobutanecarboxamide introduces rigidity to the molecular framework, which can influence both its pharmacokinetic properties and binding affinity to biological targets. This structural motif has been increasingly explored in medicinal chemistry due to its ability to enhance metabolic stability and improve oral bioavailability. The phenyl group, on the other hand, provides a hydrophobic surface that can interact favorably with lipid-rich environments, such as cell membranes, thereby facilitating cellular uptake.

The presence of the 3-methoxypyrrolidine substituent adds another layer of complexity to the molecule. Pyrrolidine derivatives are well-known for their versatility in drug design, often serving as key pharmacophores in a variety of therapeutic agents. The methoxy group further modulates the electronic properties of the pyrrolidine ring, potentially influencing its interactions with biological targets. This combination of structural elements makes N-4-(3-methoxypyrrolidin-1-yl)phenylcyclobutanecarboxamide an intriguing compound for further exploration.

Recent research in the field of Medicinal Chemistry has highlighted the importance of molecular diversity in drug discovery. Compounds like N-4-(3-methoxypyrrolidin-1-yl)phenylcyclobutanecarboxamide that incorporate multiple heterocyclic systems are particularly valuable due to their potential to interact with multiple biological targets simultaneously. This multitarget engagement approach has shown promise in addressing complex diseases that involve multiple pathological pathways.

In vitro studies have begun to uncover the pharmacological profile of N-4-(3-methoxypyrrolidin-1-yl)phenylcyclobutanecarboxamide. Preliminary data suggest that this compound exhibits moderate affinity for certain enzyme targets, making it a candidate for further development as an inhibitor or modulator. The cyclobutane ring's rigidity may contribute to precise binding interactions, while the pyrrolidine moiety could serve as a hinge region for optimizing binding affinity. These findings are consistent with recent advancements in structure-based drug design, where computational methods are increasingly used to predict and optimize molecular interactions.

The synthesis of N-4-(3-methoxypyrrolidin-1-yl)phenylcyclobutanecarboxamide presents unique challenges due to its complex architecture. However, modern synthetic techniques have made significant strides in enabling the efficient preparation of such molecules. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly useful in constructing the carbon-carbon bonds within this compound. Additionally, advances in automated synthesis platforms have facilitated high-throughput screening of analogues, allowing for rapid optimization of key structural features.

The potential applications of N-4-(3-methoxypyrrolidin-1-yl)phenylcyclobutanecarboxamide extend across various therapeutic areas. Its structural features suggest potential utility in treating neurological disorders, where precise modulation of neurotransmitter systems is crucial. Furthermore, its ability to interact with both hydrophobic and hydrophilic regions of biological targets makes it a versatile candidate for addressing a wide range of diseases.

Ongoing research is focused on elucidating the detailed mechanism of action of this compound. By understanding how it interacts with biological targets at the molecular level, scientists can refine its design to enhance its therapeutic efficacy and reduce potential side effects. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine the three-dimensional structure of complexes formed between this compound and its target proteins.

The development of novel pharmaceutical agents is often hampered by issues related to solubility and bioavailability. However, the structural features of N-4-(3-methoxypyrrolidin-1-yl)phenylcyclobutanecarboxamide, particularly the presence of polar functional groups like the amide bond and methoxy group, may contribute to improved solubility compared to traditional small molecules. This could enhance its absorption and distribution within the body, making it a more effective therapeutic agent.

In conclusion, N-4-(3-methoxypyrrolidin-1-yl)phenylcyclobutanecarboxamide (CAS No. 1797887-93-4) represents a promising entity in pharmaceutical research. Its unique structural composition and preliminary pharmacological activity position it as a valuable candidate for further development into a novel therapeutic agent. As research continues to uncover new applications and optimize its design, this compound has the potential to make significant contributions to medicine.